Cas no 1496480-06-8 (Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy-)

• Product Name: Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy-
• CAS No: 1496480-06-8
• MF: C₁₁H₁₀Cl₂O₃
• MW: 261.101301670074
• CID: 6391610
• PubChem ID: 65990512
• Update Time: 2025-05-26

Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy-
• 1-(2,4-dichlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• EN300-341143
• 1496480-06-8
• (1S,3s)-1-(2,4-dichlorophenyl)-3-hydroxycyclobutane-1-carboxylic acid
• 2059910-50-6
• EN300-718188
• CS-0287894
• AKOS015332602
• (1S,3s)-1-(2,4-dichlorophenyl)-3-hydroxycyclobutane-1-carboxylicacid

• Inchi： 1S/C11H10Cl2O3/c12-6-1-2-8(9(13)3-6)11(10(15)16)4-7(14)5-11/h1-3,7,14H,4-5H2,(H,15,16)
• InChI Key： RUJIFSLJKXKBGU-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2Cl)(C(O)=O)CC(O)C1

Computed Properties

• Exact Mass: 260.0006996g/mol
• Monoisotopic Mass: 260.0006996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Predicted)
• Boiling Point: 439.8±45.0 °C(Predicted)
• pka: 3.75±0.40(Predicted)

Additional information on Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy-

Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy (CAS No. 1496480-06-8): An Overview of Its Properties and Applications

Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy (CAS No. 1496480-06-8) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal research. This compound, characterized by its cyclobutane ring and functional groups, exhibits a range of properties that make it a valuable candidate for various applications, particularly in pharmaceutical development.

The molecular structure of Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy is composed of a cyclobutane ring attached to a carboxylic acid group and a substituted phenyl ring with two chlorine atoms and a hydroxyl group. This intricate arrangement confers the molecule with specific chemical and physical properties that are crucial for its potential uses in drug discovery and development.

Recent studies have highlighted the importance of Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy in the context of its biological activity. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been shown to exhibit inhibitory effects on certain kinases, which are key targets in the treatment of cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy has also been investigated for its anti-inflammatory and anti-proliferative activities. These properties make it a promising lead compound for the development of new therapeutic agents. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and inhibit cell proliferation in vitro and in animal models.

The pharmacokinetic profile of Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy is another critical aspect that has been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. This makes it suitable for further development into drug candidates with improved bioavailability and reduced toxicity.

Moreover, the synthetic methods for producing Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy have been optimized to ensure high yields and purity. Various synthetic routes have been explored, including multistep processes involving selective functional group manipulations and ring-forming reactions. These advancements in synthetic chemistry have facilitated the large-scale production of this compound for both research and commercial purposes.

The safety profile of Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy is an essential consideration in its development as a pharmaceutical agent. Toxicological studies have indicated that it has a relatively low toxicity profile at therapeutic doses. However, as with any new chemical entity (NCE), ongoing safety assessments are necessary to ensure its safe use in clinical settings.

In conclusion, Cyclobutanecarboxylic acid, 1-(2,4-dichlorophenyl)-3-hydroxy (CAS No. 1496480-06-8) is a promising compound with a wide range of potential applications in medicinal chemistry and drug development. Its unique molecular structure and favorable biological properties make it an attractive candidate for further research and commercialization. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of modern medicine.